Cas no 2287297-80-5 (1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287297-80-5
• MF: C₁₃H₁₅I
• MW: 298.162676095963
• CID: 6453043
• PubChem ID: 137944748
• Update Time: 2025-06-08

1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-6761083
• 1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane
• 2287297-80-5

• Inchi： 1S/C13H15I/c1-9-3-10(2)5-11(4-9)12-6-13(14,7-12)8-12/h3-5H,6-8H2,1-2H3
• InChI Key： UFLCCWSQYHIESI-UHFFFAOYSA-N
• SMILES： IC12CC(C3C=C(C)C=C(C)C=3)(C1)C2

Computed Properties

• Exact Mass: 298.02185g/mol
• Monoisotopic Mass: 298.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane

Professional Introduction to Compound with CAS No. 2287297-80-5 and Product Name: 1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane

The compound with the CAS number 2287297-80-5 and the product name 1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This bicyclic structure, featuring an iodine substituent at the bridgehead position, has garnered considerable attention due to its unique molecular architecture and potential applications in drug discovery and material science.

At the core of this compound's appeal lies its bicyclo[1.1.1]pentane core, a framework that is both rigid and versatile, enabling a wide range of functionalization strategies. The presence of an iodine atom at the 3-position introduces a valuable handle for further chemical manipulation, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. The 3-iodobicyclo[1.1.1]pentane moiety is particularly noteworthy, as it allows for palladium-catalyzed cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

The 3,5-dimethylphenyl substituent appended to the bicyclic system adds another layer of complexity and functionality. This aromatic group not only enhances the compound's electronic properties but also provides a site for further derivatization, enabling the creation of diverse analogues with tailored biological activities. The combination of these structural features makes 1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane a promising candidate for various applications in synthetic chemistry and pharmacology.

Recent research has highlighted the utility of this compound in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its potential as a tool compound in the investigation of protein-protein interactions, where the rigid bicyclic core serves as a scaffold for precise binding interactions. The iodine atom at the bridgehead position has been leveraged to introduce reactive sites for covalent drug delivery systems, which are increasingly relevant in targeted cancer therapies.

In addition to its pharmaceutical applications, 1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane has shown promise in materials science research. Its unique structural motifs have been explored in the design of novel polymers and liquid crystals, where the rigid framework contributes to enhanced thermal stability and mechanical properties. The ability to functionalize both the aromatic ring and the bicyclic core allows for fine-tuning of material properties, making this compound a valuable building block for advanced materials.

The synthesis of 1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane involves a multi-step process that showcases modern synthetic methodologies. Key steps include ring-closing metathesis to form the bicyclic system followed by regioselective iodination at the bridgehead position. These synthetic strategies highlight the compound's synthetic accessibility and its suitability for large-scale production.

One particularly innovative application of this compound has been reported in recent literature, where it was used as a precursor for designing bioactive molecules with potential antimicrobial properties. The combination of the rigid bicyclic core and the electron-withdrawing iodine substituent was found to enhance binding affinity to bacterial enzymes, leading to promising results in preliminary screenings.

The versatility of 1-(3,5-Dimethylphenyl)-3-iodobicyclo[1.1.1]pentane extends beyond its role as a mere intermediate; it serves as a platform for exploring new chemical space and developing innovative solutions in both academia and industry. Its unique structural features continue to inspire new research directions and highlight its importance as a cornerstone molecule in modern chemical synthesis.

As our understanding of molecular interactions deepens, compounds like 2287297-80-5 will play an increasingly critical role in advancing scientific knowledge and technological innovation. The ability to precisely modify and functionalize complex scaffolds will be essential for addressing complex challenges in medicine and materials science.